Cas no 1448059-14-0 (1'-(1-methanesulfonylpiperidine-4-carbonyl)-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one)

• Product Name: 1'-(1-methanesulfonylpiperidine-4-carbonyl)-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one
• CAS No: 1448059-14-0
• MF: C₁₉H₂₄N₂O₅S
• MW: 392.469264030457
• CID: 5797466
• Update Time: 2025-07-15

1'-(1-methanesulfonylpiperidine-4-carbonyl)-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one Chemical and Physical Properties

Names and Identifiers

• 1'-(1-methylsulfonylpiperidine-4-carbonyl)spiro[3H-chromene-2,3'-pyrrolidine]-4-one
• 1'-(1-methanesulfonylpiperidine-4-carbonyl)-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one

• Inchi： 1S/C19H24N2O5S/c1-27(24,25)21-9-6-14(7-10-21)18(23)20-11-8-19(13-20)12-16(22)15-4-2-3-5-17(15)26-19/h2-5,14H,6-13H2,1H3
• InChI Key： DNWIDHYSIFNWOY-UHFFFAOYSA-N
• SMILES： C12(CCN(C(C3CCN(S(C)(=O)=O)CC3)=O)C1)OC1=C(C=CC=C1)C(=O)C2

Additional information on 1'-(1-methanesulfonylpiperidine-4-carbonyl)-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one

Introduction to 1'-(1-methanesulfonylpiperidine-4-carbonyl)-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 1448059-14-0, chemically designated as 1'-(1-methanesulfonylpiperidine-4-carbonyl)-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one, represents a fascinating molecule in the realm of chemical biology. This spirocyclic structure, featuring a benzo-pyranone core linked to a piperidine moiety, has garnered attention due to its unique pharmacophoric features and potential applications in drug discovery. The presence of a methanesulfonylpiperidine group at the 1' position introduces a strong electrophilic center, making it a valuable intermediate in the synthesis of biologically active compounds.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in medicinal chemistry. The spirocyclic framework of this molecule not only enhances its structural complexity but also contributes to its binding affinity and selectivity towards biological targets. The benzo-pyranone scaffold is particularly interesting because it mimics natural products found in various organisms, suggesting potential therapeutic benefits. This compound exemplifies how structural modifications can lead to the discovery of new pharmacological agents.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The 1-methanesulfonylpiperidine-4-carbonyl group serves as an excellent leaving group, facilitating various transformations such as nucleophilic substitutions and condensations. These reactions are pivotal in constructing more complex molecules, including peptidomimetics and other bioactive scaffolds. The ability to functionalize this core structure allows chemists to explore a wide range of derivatives with tailored biological properties.

Recent studies have highlighted the importance of spirocyclic compounds in drug development. Spiroketals and spirocyclic lactones, like the one described here, have shown promise in modulating enzyme activity and interacting with biological macromolecules. For instance, derivatives of spirocyclic benzopyrans have been investigated for their anti-inflammatory and anticancer properties. The unique conformational flexibility provided by the spirocyclic bond allows these molecules to adopt multiple binding orientations, enhancing their interaction with target proteins.

The methanesulfonylpiperidine moiety is particularly noteworthy for its role in enhancing solubility and metabolic stability. This functional group is commonly found in marketed drugs due to its ability to improve pharmacokinetic profiles. In the context of this compound, it may contribute to better absorption and reduced clearance rates, making it an attractive candidate for further development. Additionally, the piperidine ring can be modified to introduce additional pharmacophores, expanding the chemical space available for drug design.

Advances in computational chemistry have also played a significant role in understanding the potential of this compound. Molecular modeling studies suggest that modifications at specific positions can fine-tune binding interactions with biological targets. For example, altering the substitution pattern on the piperidine ring or introducing additional heteroatoms could enhance affinity or selectivity. These insights are derived from high-throughput virtual screening and docking simulations, which are becoming increasingly integral to modern drug discovery.

The synthesis of this compound involves multi-step organic transformations that showcase modern synthetic methodologies. Techniques such as transition-metal-catalyzed coupling reactions and asymmetric hydrogenations are employed to construct the spirocyclic core efficiently. These methods not only improve yield but also enable better control over stereochemistry—a critical factor in pharmaceutical development. The synthetic strategies developed for this molecule could serve as templates for other complex heterocycles.

In conclusion, 1'-(1-methanesulfonylpiperidine-4-carbonyl)-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one (CAS no. 1448059-14-0) represents a promising lead in chemical biology with significant potential for therapeutic applications. Its unique structural features and synthetic accessibility make it an invaluable tool for medicinal chemists exploring new drug candidates. As research continues to uncover novel biological targets and synthetic pathways, compounds like this will undoubtedly play a crucial role in advancing our understanding of disease mechanisms and developing effective treatments.